Cas no 2137639-79-1 (5-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2137639-79-1
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 5610103
• PubChem ID: 165487091
• Update Time: 2025-09-20

5-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylic acid
• EN300-840528
• 2137639-79-1

• Inchi： 1S/C8H10F2N2O2/c1-4(2)12-6(7(9)10)3-5(11-12)8(13)14/h3-4,7H,1-2H3,(H,13,14)
• InChI Key： CUWWMCTZQFGQKG-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=NN1C(C)C)F

Computed Properties

• Exact Mass: 204.07103389g/mol
• Monoisotopic Mass: 204.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų